Cas no 1170080-82-6 (1-methanesulfonyl-2'-methyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H,2'H-3,3'-bipyrazole)

1-methanesulfonyl-2'-methyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H,2'H-3,3'-bipyrazole structure
1170080-82-6 structure
Product name:1-methanesulfonyl-2'-methyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H,2'H-3,3'-bipyrazole
CAS No:1170080-82-6
MF:C16H16N6O2S
MW:356.402240753174
CID:5389366

1-methanesulfonyl-2'-methyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H,2'H-3,3'-bipyrazole Chemical and Physical Properties

Names and Identifiers

    • 6-[5-(2-methylpyrazol-3-yl)-2-methylsulfonyl-3,4-dihydropyrazol-3-yl]quinoxaline
    • 1-methanesulfonyl-2'-methyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H,2'H-3,3'-bipyrazole
    • Inchi: 1S/C16H16N6O2S/c1-21-15(5-6-19-21)14-10-16(22(20-14)25(2,23)24)11-3-4-12-13(9-11)18-8-7-17-12/h3-9,16H,10H2,1-2H3
    • InChI Key: YFVMLGITOMWAFV-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC(C3CC(C4=CC=NN4C)=NN3S(C)(=O)=O)=CC=2)N=CC=1

1-methanesulfonyl-2'-methyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H,2'H-3,3'-bipyrazole Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3371-0240-30mg
1-methanesulfonyl-2'-methyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H,2'H-3,3'-bipyrazole
1170080-82-6 90%+
30mg
$119.0 2023-04-26
Life Chemicals
F3371-0240-10mg
1-methanesulfonyl-2'-methyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H,2'H-3,3'-bipyrazole
1170080-82-6 90%+
10mg
$79.0 2023-04-26
Life Chemicals
F3371-0240-20mg
1-methanesulfonyl-2'-methyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H,2'H-3,3'-bipyrazole
1170080-82-6 90%+
20mg
$99.0 2023-04-26
Life Chemicals
F3371-0240-3mg
1-methanesulfonyl-2'-methyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H,2'H-3,3'-bipyrazole
1170080-82-6 90%+
3mg
$63.0 2023-04-26
Life Chemicals
F3371-0240-5mg
1-methanesulfonyl-2'-methyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H,2'H-3,3'-bipyrazole
1170080-82-6 90%+
5mg
$69.0 2023-04-26
Life Chemicals
F3371-0240-2μmol
1-methanesulfonyl-2'-methyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H,2'H-3,3'-bipyrazole
1170080-82-6 90%+
2μl
$57.0 2023-04-26
Life Chemicals
F3371-0240-20μmol
1-methanesulfonyl-2'-methyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H,2'H-3,3'-bipyrazole
1170080-82-6 90%+
20μl
$79.0 2023-04-26
Life Chemicals
F3371-0240-10μmol
1-methanesulfonyl-2'-methyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H,2'H-3,3'-bipyrazole
1170080-82-6 90%+
10μl
$69.0 2023-04-26
Life Chemicals
F3371-0240-15mg
1-methanesulfonyl-2'-methyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H,2'H-3,3'-bipyrazole
1170080-82-6 90%+
15mg
$89.0 2023-04-26
Life Chemicals
F3371-0240-5μmol
1-methanesulfonyl-2'-methyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H,2'H-3,3'-bipyrazole
1170080-82-6 90%+
5μl
$63.0 2023-04-26

Additional information on 1-methanesulfonyl-2'-methyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H,2'H-3,3'-bipyrazole

Comprehensive Overview of 1-Methanesulfonyl-2'-methyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H,2'H-3,3'-bipyrazole (CAS No. 1170080-82-6)

The compound 1-methanesulfonyl-2'-methyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H,2'H-3,3'-bipyrazole (CAS No. 1170080-82-6) represents a highly specialized heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, combining a quinoxaline moiety with a bipyrazole core, makes it a subject of intense study in drug discovery and material science. Researchers are particularly interested in its methanesulfonyl group, which often enhances bioavailability and metabolic stability in bioactive molecules.

Recent trends in medicinal chemistry highlight the growing demand for heterocyclic compounds like this molecule, as they frequently serve as scaffolds for kinase inhibitors and other targeted therapies. The presence of both quinoxaline and bipyrazole rings in this compound suggests possible applications in addressing conditions where modulation of enzymatic activity is crucial. Computational studies of similar structures show promising docking scores against various biological targets, making CAS 1170080-82-6 a candidate for further investigation in computer-aided drug design (CADD) pipelines.

From a synthetic chemistry perspective, the preparation of 1-methanesulfonyl-2'-methyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H,2'H-3,3'-bipyrazole involves sophisticated multi-step protocols. The quinoxalin-6-yl substitution pattern requires careful regioselective control, while the dihydro-1H,2'H-3,3'-bipyrazole core demands precise cyclization conditions. These synthetic challenges have spurred methodological innovations in recent literature, with microwave-assisted and flow chemistry approaches gaining traction for similar complex heterocycles.

The physicochemical properties of this compound are noteworthy for formulation scientists. The methanesulfonyl group contributes to moderate polarity, while the extended aromatic system influences its spectral characteristics. Such properties are frequently searched in relation to "drug-like molecule characterization" and "ADMET prediction," reflecting industry needs for compounds with optimal pharmacokinetic profiles. Advanced analytical techniques like LC-MS and NMR are essential for quality control during its production.

In material science applications, the conjugated system of 1-methanesulfonyl-2'-methyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H,2'H-3,3'-bipyrazole suggests possible utility in organic electronics. The quinoxaline unit in particular is known to contribute to electron transport properties in semiconductors. This aligns with current research trends in "organic photovoltaics" and "flexible electronics," where researchers actively seek novel π-conjugated systems with tunable electronic characteristics.

Patent landscape analysis reveals growing intellectual property activity around bipyrazole derivatives and quinoxaline-containing compounds, though specific data on CAS 1170080-82-6 remains limited in public domains. This presents both challenges and opportunities for organizations working with this chemical entity, particularly regarding freedom-to-operate assessments in therapeutic areas like oncology or inflammation.

Environmental and safety considerations for this compound follow standard protocols for handling specialized organic molecules. While not classified as hazardous under major regulatory frameworks, proper laboratory practices should be maintained during its synthesis and handling. The scientific community's focus on "green chemistry metrics" has prompted investigations into more sustainable routes for analogous N-heterocyclic compounds.

Future research directions for 1-methanesulfonyl-2'-methyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H,2'H-3,3'-bipyrazole may include structure-activity relationship (SAR) studies to explore its full pharmacological potential. The compound's structural features position it well for derivatization, allowing medicinal chemists to explore various substitutions on both the quinoxaline and bipyrazole moieties. Such work could yield novel leads addressing unmet medical needs in various therapeutic areas.

Analytical method development for this compound remains an active area, with researchers seeking robust HPLC and UPLC methods for purity assessment. The presence of multiple aromatic systems in 1-methanesulfonyl-2'-methyl-5-(quinoxalin-6-yl)-4,5-dihydro-1H,2'H-3,3'-bipyrazole requires careful optimization of chromatographic conditions, a topic frequently searched in relation to "method development for complex heterocycles."

In conclusion, CAS 1170080-82-6 represents an intriguing case study in modern heterocyclic chemistry, combining structural complexity with multiple potential applications. Its investigation contributes to broader understanding of N-heterocycle behavior in biological systems and advanced materials, making it relevant to diverse scientific communities working at the chemistry-biology-materials science interface.

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